Cas no 55270-71-8 (2-Chloro-4’-hydroxybenzophenone)

• Product Name: 2-Chloro-4’-hydroxybenzophenone
• CAS No: 55270-71-8
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 382114
• PubChem ID: 6432544
• Update Time: 2025-06-11

2-Chloro-4’-hydroxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4’-hydroxybenzophenone
• (4-hydroxyphenyl)-(2-chlorophenyl)-methanone
• 2-Chloro-4'-hydroxybenzophenone
• 2-Chlorobenzoyl phenol
• Methanone,(2-chlorophenyl)(4-hydroxyphenyl)-
• 1-CHLORO-4'-HYDROXYBENZOPHENONE
• (2-chlorophenyl)-(4-hydroxyphenyl)methanone
• Methanone, (2-chlorophenyl)(4-hydroxyphenyl)-
• SCHEMBL5386192
• BFFHEHNJSNFLRF-UHFFFAOYSA-N
• F11674
• FT-0664722
• (2-Chlorophenyl)(4-hydroxyphenyl)methanone
• 4-(2-CHLOROBENZOYL)PHENOL
• (2-Chloro-phenyl)-(4-hydroxy-phenyl)-methanone
• 55270-71-8
• 2-Chloro-4 inverted exclamation mark -hydroxybenzophenone

• Inchi： 1S/C13H9ClO2/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9/h1-8,15H
• InChI Key： BFFHEHNJSNFLRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.307
• Boiling Point: 346.9°Cat760mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.623
• PSA: 37.30000
• LogP: 3.27660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Chloro-4’-hydroxybenzophenone

Comprehensive Overview of 2-Chloro-4’-hydroxybenzophenone (CAS No. 55270-71-8): Properties, Applications, and Industry Insights

2-Chloro-4’-hydroxybenzophenone (CAS No. 55270-71-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. As a derivative of benzophenone, this compound features a chloro substituent at the 2-position and a hydroxyl group at the 4’-position, making it a valuable intermediate in pharmaceuticals, cosmetics, and material science. Its molecular formula, C₁₃H₉ClO₂, and molecular weight of 232.66 g/mol, contribute to its distinct physicochemical properties, including solubility in organic solvents and stability under controlled conditions.

In recent years, the demand for 2-Chloro-4’-hydroxybenzophenone has surged due to its role in UV-absorbing agents and photoinitiators. With growing consumer awareness about skin protection and sunscreen efficacy, this compound has gained attention for its ability to absorb ultraviolet (UV) radiation, particularly in the UV-B range (280–320 nm). Researchers and manufacturers are increasingly exploring its potential in cosmetic formulations, aligning with trends like clean beauty and sustainable skincare.

From a synthetic perspective, CAS No. 55270-71-8 is often synthesized via Friedel-Crafts acylation or Ullmann condensation, with yields optimized through advanced catalytic systems. Its purity (>98%) and low impurity profile make it suitable for high-end applications, such as pharmaceutical intermediates for antihypertensive or anti-inflammatory drugs. Analytical techniques like HPLC, GC-MS, and NMR are routinely employed to validate its quality, ensuring compliance with ISO and GMP standards.

The compound’s thermal stability (decomposition point >200°C) and compatibility with polymers have also spurred interest in advanced materials. For instance, it serves as a light stabilizer in polyolefins and coatings, addressing industry needs for durable packaging and weather-resistant paints. Environmental concerns have further driven innovations in green chemistry, where 55270-71-8 is being evaluated for biodegradable alternatives.

Frequently searched questions related to 2-Chloro-4’-hydroxybenzophenone include: "Is 2-Chloro-4’-hydroxybenzophenone safe in cosmetics?", "What are the alternatives to benzophenone derivatives?", and "How does CAS 55270-71-8 compare to other UV filters?". These reflect consumer and industrial priorities for safety, sustainability, and performance. Regulatory bodies like the FDA and ECHA provide guidelines on its usage levels, reinforcing its acceptance in compliant formulations.

In summary, 2-Chloro-4’-hydroxybenzophenone (CAS No. 55270-71-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from personal care to industrial materials—underscore its relevance in modern science. As research continues to uncover new functionalities, this compound is poised to remain a critical component in high-performance and eco-conscious solutions.